Phase transition of metal–organic frameworks for regulating the fluorescence properties of dyes†
New Journal of Chemistry Pub Date: 2022-10-03 DOI: 10.1039/D2NJ04243F
Abstract
Encapsulating dye molecules into metal–organic frameworks (MOFs) with high loadings and tunable photophysical properties is promising for future applications in opto-electronic displays, but it is challenging to match the channel size of the MOFs with the dimensions of the dyes. Here, we report a pressure-induced stimulated-aging (PISA) strategy that enables a large number of dyes to be well dispersed and confined within MOFs (denoted as dyes@MOFs). The fluorescence properties of these dyes can be regulated through the MOF microenvironment. Specifically, the fluorescence lifetime and quantum yield of rhodamine B (RhB)@ZIF-8 are 5–6 times higher than those of solid RhB. Moreover, the dyes@MOFs composites are fabricated into patterns and exhibit application prospects for multicolor displays, information encryption and storage.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 156289-80-4
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CAS no.: 111900-32-4
